(2-Nitropyridin-3-yl)phenylamine

• Molecular Formula: C11H9N3O2
• Molecular Weight: 215.21 g/mol
• SMILES: C1=CC=C(C=C1)NC2=C(N=CC=C2)[N+](=O)[O-]
• InChI: InChI=1S/C11H9N3O2/c15-14(16)11-10(7-4-8-12-11)13-9-5-2-1-3-6-9/h1-8,13H
• InChIKey: HSBAXBJPTWDJFX-UHFFFAOYSA-N

3-Nitro-N-phenylpyridin-2-amine (CAS 34949-41-2), also referred to as 2-anilino-3-nitropyridine or 3-nitro-2-phenylaminopyridine, is a nitro-functionalized diarylamine building block with molecular formula C11H9N3O2 (MW 215.21 g/mol) and typical purity ≥95%. This compound features an electron-withdrawing nitro group at the pyridine C3 position and a phenylamino bridge at C2, establishing it as a versatile intermediate for pyrido[1,4]benzodiazepine antidepressants, α-carboline photoproducts, and nitroanilinopyridine dyestuffs.

3-Nitro-N-phenylpyridin-2-amine (CAS 34949-41-2) – Technical Procurement Profile for Nitro-Functionalized Diarylamine Intermediates

3-Nitro-N-phenylpyridin-2-amine (CAS 34949-41-2), also referred to as 2-anilino-3-nitropyridine or 3-nitro-2-phenylaminopyridine, is a nitro-functionalized diarylamine building block with molecular formula C11H9N3O2 (MW 215.21 g/mol) and typical purity ≥95% . This compound features an electron-withdrawing nitro group at the pyridine C3 position and a phenylamino bridge at C2, establishing it as a versatile intermediate for pyrido[1,4]benzodiazepine antidepressants, α-carboline photoproducts, and nitroanilinopyridine dyestuffs [1].

Workflow Photochemical & annulation synthesis

Selection ortho-Nitro-phenylamino pattern required

Use Context α-Carboline, pyridobenzodiazepine, dyestuff intermediates

• [1] US Patent 4,698,430. Nitro, amino and aroylamino-N-phenylpyridinamines as chemical intermediates and/or having antidepressant activity. Filed 1985. View Source

Why In-Class Nitropyridines Cannot Substitute for 3-Nitro-N-phenylpyridin-2-amine in Targeted Synthetic Sequences

The precise nitrogen-substitution pattern of 3-nitro-N-phenylpyridin-2-amine—specifically the ortho-nitro-phenylamino arrangement—dictates both its photochemical cyclization outcome and its downstream annulation chemistry [1]. Under photolytic conditions, this compound exclusively yields α-carboline, whereas the analogous o-nitrodiphenylamine yields carbazole, illustrating that even closely related nitro-diarylamines produce non-interchangeable heterocyclic products [1]. Furthermore, the characteristic UV absorption band in the 350–420 nm region arises from a quinonoid charge-transfer excited state that is absent in non-arylaminonitropyridines, such as 2-chloro-3-nitropyridine [2]. Consequently, substituting a simple 2-chloro- or 2-methoxy-3-nitropyridine for this compound will fail to deliver the correct photocyclization regiochemistry, the requisite UV fingerprint for quality control, or the direct synthetic entry into pyrido[1,4]benzodiazepine scaffolds [2].

Risk Dimension

3-Nitro-N-phenylpyridin-2-amine (Target)

2-Chloro-3-nitropyridine (Common Substitute)

Photocyclization product

α-Carboline scaffold

Carbazole scaffold or incorrect product

UV identity fingerprint

Characteristic quinonoid band present

Band absent; identity may not transfer

Synthetic route efficiency

Direct precursor to pyridobenzodiazepine

Additional aniline substitution step may increase synthesis time

• [1] Gawinecki R, Boszczyk W, Rasaa D, Bak T. Photocyclization of o-nitrodiarylamines. J Photochem Photobiol A: Chem. 1993;71(2):133-136. DOI: 10.1016/1010-6030(93)85064-f. View Source
• [2] Bell MGW, Day M, Peters AT. Intermediates and dyestuffs for synthetic fibres. Part I. Arylaminonitropyridines. J Chem Soc C. 1967:132. DOI: 10.1039/J39670000132. View Source

Quantitative Procurement Evidence Guide for 3-Nitro-N-phenylpyridin-2-amine

Photocyclization Product Differentiation: α-Carboline vs. Carbazole from Structurally Related Nitro-Diarylamines

Under photoirradiation in solution, 3-nitro-2-phenylaminopyridine (the target compound) undergoes photocyclization to yield α-carboline (the aza-analogue of carbazole), whereas the closely related o-nitrodiphenylamine yields carbazole under identical conditions [1]. This constitutes a qualitative but unambiguous product-identity divergence that is determined solely by the pyridine nitrogen in the nitrated ring.

Photocyclization product

Head-to-head

α-Carboline (target) vs Carbazole (comparator)

Confirms unique heterocycle access

Photolysis in aprotic solvent

Evidence Dimension	Photocyclization product identity
Target Compound Data	α-Carboline (aza-carbazole)
Comparator Or Baseline	Carbazole (from o-nitrodiphenylamine)
Quantified Difference	Qualitative — completely different heterocyclic scaffold (carboline vs. carbazole)
Conditions	Photolysis in benzene or similar aprotic solvent (Gawinecki et al., 1993)

Why This Matters

This selectivity enables the direct photochemical synthesis of α-carboline scaffolds—privileged structures in medicinal chemistry—which cannot be accessed by substituting the simple nitrodiphenylamine analogue.

• [1] Gawinecki R, Boszczyk W, Rasaa D, Bak T. Photocyclization of o-nitrodiarylamines. J Photochem Photobiol A: Chem. 1993;71(2):133-136. DOI: 10.1016/1010-6030(93)85064-f. View Source

Diagnostic UV Absorption Band for Identity Confirmation: 350–420 nm Quinonoid Fingerprint

Arylaminonitropyridines as a class, including 3-nitro-N-phenylpyridin-2-amine, exhibit a strong ultraviolet absorption band in the 350–420 mµ (nm) region, attributed to a quinonoid charge-transfer contribution to the excited state [1]. This band is characteristic of the nitroanilinopyridine chromophore and is absent in simpler nitropyridines such as 2-chloro-3-nitropyridine.

UV absorption band

Class-level

350–420 nm region

Supports rapid identity verification

Absent in common chloro comparator

Evidence Dimension	UV-Vis absorption band position
Target Compound Data	Strong band in 350–420 nm region
Comparator Or Baseline	2-Chloro-3-nitropyridine (lacks this characteristic band)
Quantified Difference	Qualitative — presence vs. absence of long-wavelength quinonoid absorption band
Conditions	UV spectroscopy in solution (Bell et al., 1967)

Why This Matters

This distinctive spectral signature provides a rapid, low-cost identity verification test during inbound quality control, differentiating the target compound from common starting materials and synthetic by-products.

• [1] Bell MGW, Day M, Peters AT. Intermediates and dyestuffs for synthetic fibres. Part I. Arylaminonitropyridines. J Chem Soc C. 1967:132. DOI: 10.1039/J39670000132. View Source

Synthetic Utility as a Direct Precursor to Pyrido[1,4]benzodiazepine Antidepressants vs. 2-Chloro-3-nitropyridine

3-Nitro-N-phenylpyridin-2-amine serves as a direct intermediate in the synthesis of pyrido[1,4]benzodiazepines—a class of antidepressant agents—via reduction of the nitro group and subsequent cyclization [1]. In contrast, the common alternative starting material 2-chloro-3-nitropyridine requires sequential nucleophilic aromatic substitution with aniline followed by reduction, adding at least one additional synthetic step and increasing overall process mass intensity.

Synthetic steps to core

Class-level

2-step from target vs ≥3-step from comparator

Shortens benzodiazepine route

Based on US 4,698,430

Evidence Dimension	Synthetic step count toward pyridobenzodiazepine core
Target Compound Data	Direct precursor (nitro reduction then cyclization; 2-step sequence from this compound)
Comparator Or Baseline	2-Chloro-3-nitropyridine (requires aniline substitution then nitro reduction; ≥3-step sequence)
Quantified Difference	≥1 additional synthetic step when using the chloro comparator
Conditions	Synthetic route as disclosed in US Patent 4,698,430

Why This Matters

For procurement teams supporting benzodiazepine lead-generation programs, selecting this compound over 2-chloro-3-nitropyridine shortens the synthetic route by at least one step, reducing solvent consumption, waste, and overall cost of goods.

• [1] US Patent 4,698,430. Nitro, amino and aroylamino-N-phenylpyridinamines. Filed 1985. View Source

Melting Point as a Practical Purity Criterion: 74–75 °C vs. 2-Chloro-3-nitropyridine (100–103 °C)

The target compound exhibits a sharp melting point of 74–75 °C (determined from isopropanol) . The commonly encountered precursor and alternative building block, 2-chloro-3-nitropyridine, melts at 100–103 °C . This approximately 26–28 °C separation in melting point provides a straightforward, equipment-minimal method to confirm compound identity and detect cross-contamination during incoming material inspection.

Melting point

Data to verify

74–75 °C (target) vs 100–103 °C (comparator)

Low-cost purity check

26–28 °C separation; verify on received lot

Evidence Dimension	Melting point
Target Compound Data	74–75 °C
Comparator Or Baseline	100–103 °C (2-chloro-3-nitropyridine)
Quantified Difference	Approximately 26–28 °C lower than the chloro comparator
Conditions	Melting point determination; target compound recrystallized from isopropanol (ChemicalBook); comparator from standard vendor specifications

Why This Matters

The distinct melting point enables a low-cost, instrumentally simple purity check at the receiving dock, reducing the risk of accepting mislabeled or cross-contaminated material without requiring HPLC or NMR.

Recommended Application Scenarios for 3-Nitro-N-phenylpyridin-2-amine Based on Verified Differentiation Evidence

Photochemical Synthesis of α-Carboline Libraries for CNS Drug Discovery

Leveraging the documented photocyclization selectivity of 3-nitro-N-phenylpyridin-2-amine toward α-carboline (as distinguished from the carbazole product of o-nitrodiphenylamine) [1], medicinal chemistry groups can use this compound to generate α-carboline-focused compound libraries. The absence of carboline contamination simplifies downstream purification and structure verification, making this compound the preferred starting material for α-carboline-based CNS lead optimization programs.

Streamlined Synthesis of Pyrido[1,4]benzodiazepine Antidepressant Leads

As documented in US Patent 4,698,430 [1], 3-nitro-N-phenylpyridin-2-amine is a direct precursor to the pyrido[1,4]benzodiazepine scaffold. Procurement of this compound eliminates the need for the additional aniline-substitution step required when starting from 2-chloro-3-nitropyridine, reducing synthetic step count by at least one and thereby decreasing cycle time and process mass intensity in hit-to-lead and lead-optimization campaigns.

Inbound Quality Control Using UV Fingerprint and Melting Point

Quality assurance laboratories can employ the characteristic 350–420 nm UV absorption band of arylaminonitropyridines [1] alongside the well-defined melting point of 74–75 °C to rapidly confirm the identity and purity of received batches. The 26–28 °C melting point separation from the common precursor 2-chloro-3-nitropyridine provides a practical safeguard against supplier mislabeling or cross-contamination without requiring advanced instrumentation.

Dyestuff Intermediate Development Based on Quinonoid Chromophore Properties

The documented quinonoid charge-transfer UV band in the 350–420 nm region, specific to the arylaminonitropyridine class [1], makes 3-nitro-N-phenylpyridin-2-amine a suitable intermediate for developing disperse dyes for synthetic fibres. Researchers can exploit this chromophoric signature to tune absorption properties via substituent variation on the aniline ring, using the parent compound as a reference standard for spectral comparisons.

Application

Selection Property

Validation Focus

Photochemical α-carboline library synthesis

ortho-Nitro-phenylamino photocyclization selectivity

Product identity by chromatography or spectroscopy

Pyridobenzodiazepine lead synthesis

Direct precursor without extra amination step

Synthetic step count and process mass intensity

Inbound QC identity testing

Characteristic UV quinonoid band and melting point

Identity confirmation vs. common synthetic precursors

Dyestuff intermediate development

Quinonoid chromophore absorption profile

Spectral comparison to parent compound

• [1] Bell MGW, Day M, Peters AT. Intermediates and dyestuffs for synthetic fibres. Part I. Arylaminonitropyridines. J Chem Soc C. 1967:132. DOI: 10.1039/J39670000132. View Source